Ethyl 4-[(4-aminopiperidin-1-yl)methyl]piperidine-1-carboxylate dihydrochloride

• IUPAC Name: ethyl 4-[(4-aminopiperidin-1-yl)methyl]piperidine-1-carboxylate;dihydrochloride
• InChI: InChI=1S/C14H27N3O2.2ClH/c1-2-19-14(18)17-9-3-12(4-10-17)11-16-7-5-13(15)6-8-16;;/h12-13H,2-11,15H2,1H3;2*1H
• InChI Key: IXPRGWXQZOYZBM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)CN2CCC(CC2)N.Cl.Cl
• Molecular Formula: C14H29Cl2N3O2
• Molecular Weight: 342.3 g/mol

Description

This compound is a piperidine derivative. It has a molecular formula of C14H29Cl2N3O2 and a molecular weight of 342.3 g/mol. It’s worth noting that piperidine derivatives have been used as inhibitors of S. aureus and E. coli enoyl-ACP reductase.

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring which bears a carboxylic acid group. The InChI string representation of its structure is InChI=1S/C14H27N3O2.2ClH/c1-2-19-14(18)17-9-3-12(4-10-17)11-16-7-5-13(15)6-8-16;;/h12-13H,2-11,15H2,1H3;2*1H.

Scientific Research Applications

• Chemical Synthesis and Reactivity :

  • Alkoxycarbonylpiperidines, which are similar in structure to Ethyl 4-[(4-aminopiperidin-1-yl)methyl]piperidine-1-carboxylate dihydrochloride, have been used as N-nucleophiles in palladium-catalyzed aminocarbonylation reactions. This process is significant for the formation of carboxamides and ketocarboxamides, providing a pathway for synthesizing complex organic compounds (Takács et al., 2014).

• Pharmacological Research :

  • New trisubstituted 4-Aminopiperidines, derived from similar compounds, have been synthesized for potential application as PAF-receptor antagonists. This research highlights the relevance of such compounds in developing new pharmacological agents (Benmehdi et al., 2008).
  • This compound analogs have been explored for their potential as Mycobacterium tuberculosis GyrB inhibitors. This suggests its role in developing new antimicrobial agents (Jeankumar et al., 2013).

• Material Science and Organic Synthesis :

  • The compound's structural analogs have been used in the synthesis of oxindoles via palladium-catalyzed CH functionalization, indicating its utility in complex organic syntheses and material science research (Magano et al., 2014).

• Synthesis of Novel Organic Compounds :

  • Research on the synthesis of derivatives like (2,4-Difluorophenyl)(piperidin-4-yl)methanone Hydrochloride, using similar piperidine compounds as starting materials, demonstrates the compound's relevance in creating novel organic molecules (Zheng Rui, 2010).

• Crystal Structure Analysis :

  • The crystal structures of compounds closely related to this compound have been studied to understand their molecular conformation, which is crucial in material science and drug design (Raghuvarman et al., 2014).

• Antitumor Activity :

  • Studies have evaluated the antitumor activity of some 4-aminopiperidine derivatives, similar to this compound, indicating its potential in cancer research (Aldobaev et al., 2021).

• Kinetic Studies :

  • Kinetic studies of compounds structurally similar to this compound in the gas phase have been conducted, which is important for understanding reaction mechanisms in physical chemistry (Monsalve et al., 2006).